Cas no 1082041-25-5 ((5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine)

• Product Name: (5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine
• CAS No: 1082041-25-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD11007819
• CID: 4570493
• PubChem ID: 53399302
• Update Time: 2025-05-27

(5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(5,6-dihydro-2H-pyran-3-yl)methyl](methyl)amine
• 2H-Pyran-3-methanamine, 5,6-dihydro-N-methyl-
• (5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine

• MDL： MFCD11007819
• Inchi： 1S/C7H13NO/c1-8-5-7-3-2-4-9-6-7/h3,8H,2,4-6H2,1H3
• InChI Key： OFKZVKJRCBTJDW-UHFFFAOYSA-N
• SMILES： C1OCCC=C1CNC

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 175.2±40.0 °C at 760 mmHg
• Flash Point: 62.3±16.8 °C
• Vapor Pressure: 1.2±0.3 mmHg at 25°C

(5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine

Research Brief on (5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine (CAS: 1082041-25-5): Recent Advances and Applications

The compound (5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine (CAS: 1082041-25-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its dihydropyran scaffold, exhibits promising potential as a versatile building block for drug discovery and medicinal chemistry applications. Recent studies have explored its utility in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key intermediate in the synthesis of potent serotonin receptor modulators. The researchers utilized (5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine as a core structural element to develop a series of compounds with improved blood-brain barrier permeability and receptor selectivity. The study reported that derivatives of this compound showed nanomolar affinity for 5-HT_2A receptors, suggesting potential applications in neuropsychiatric disorders.

In the field of antimicrobial research, a recent patent application (WO2023056789) highlighted the use of 1082041-25-5 as a precursor for novel quaternary ammonium compounds with broad-spectrum antibacterial activity. The modified derivatives exhibited enhanced membrane penetration capabilities against Gram-positive pathogens, including drug-resistant Staphylococcus aureus strains. This development is particularly significant given the growing need for new antimicrobial agents in the face of increasing antibiotic resistance.

Structural analyses of (5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine have revealed interesting conformational properties that contribute to its biological activity. X-ray crystallography studies published in Acta Crystallographica Section E (2024) demonstrated that the compound adopts a half-chair conformation in its solid state, with the methylamine moiety positioned in a way that facilitates hydrogen bonding interactions with biological targets. These structural insights are informing rational drug design approaches using this scaffold.

Recent synthetic methodology developments have also improved access to this compound. A 2024 Organic Process Research & Development paper described a scalable, enantioselective synthesis route for 1082041-25-5 that achieves >99% ee using an asymmetric hydrogenation protocol. This advancement addresses previous challenges in obtaining the compound in optically pure form, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Pharmacokinetic studies of derivatives containing the (5,6-Dihydro-2H-pyran-3-yl)methyl(methyl)amine moiety have shown favorable metabolic stability profiles. A recent ADMET investigation published in Xenobiotica (2024) reported that compounds incorporating this structural feature demonstrated improved hepatic microsomal stability compared to analogous piperidine derivatives, with half-lives exceeding 120 minutes in human liver microsome assays. This property enhances their potential as drug candidates.

Looking forward, the versatility of 1082041-25-5 continues to inspire new research directions. Current investigations are exploring its application in PROTAC (Proteolysis Targeting Chimera) technology, where its structural features may facilitate the development of novel protein degraders. Additionally, computational studies are underway to predict new bioactive derivatives using machine learning approaches trained on existing structure-activity relationship data for this compound class.